2-{[1-(4-Ethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}-1-hydroxy-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “2-{[1-(4-ETHYLPHENYL)-3,5-DIOXOTETRAHYDRO-4H-PYRAZOL-4-YLIDEN]METHYL}-1-HYDROXY-3-METHYLPYRIDO[1,2-A][1,3]BENZIMIDAZOL-4-YL CYANIDE” is a complex organic molecule that features multiple functional groups, including a pyrazole ring, a benzimidazole ring, and a cyanide group. Such compounds are often of interest in medicinal chemistry and materials science due to their potential biological activities and unique chemical properties.
Properties
Molecular Formula |
C25H19N5O3 |
|---|---|
Molecular Weight |
437.4 g/mol |
IUPAC Name |
(2Z)-2-[[2-(4-ethylphenyl)-3-hydroxy-5-oxo-1H-pyrazol-4-yl]methylidene]-3-methyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile |
InChI |
InChI=1S/C25H19N5O3/c1-3-15-8-10-16(11-9-15)30-25(33)18(23(31)28-30)12-17-14(2)19(13-26)22-27-20-6-4-5-7-21(20)29(22)24(17)32/h4-12,33H,3H2,1-2H3,(H,28,31)/b17-12- |
InChI Key |
FIIPNDHCBNUKHW-ATVHPVEESA-N |
Isomeric SMILES |
CCC1=CC=C(C=C1)N2C(=C(C(=O)N2)/C=C\3/C(=C(C4=NC5=CC=CC=C5N4C3=O)C#N)C)O |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=C(C(=O)N2)C=C3C(=C(C4=NC5=CC=CC=C5N4C3=O)C#N)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of this compound likely involves multiple steps, starting from simpler precursors. A typical synthetic route might include:
Formation of the Pyrazole Ring: This could be achieved through the reaction of a 1,3-diketone with hydrazine or a substituted hydrazine.
Formation of the Benzimidazole Ring: This might involve the condensation of o-phenylenediamine with a carboxylic acid or its derivatives.
Coupling of the Rings: The pyrazole and benzimidazole rings could be coupled through a series of reactions involving halogenation and nucleophilic substitution.
Introduction of the Cyanide Group: This could be done through a nucleophilic substitution reaction using a cyanide source such as sodium cyanide.
Industrial Production Methods
Industrial production of such complex molecules often involves optimization of the synthetic route to maximize yield and minimize costs. This might include the use of catalysts, high-throughput screening of reaction conditions, and continuous flow chemistry techniques.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound might undergo oxidation reactions, particularly at the hydroxy and methyl groups.
Reduction: Reduction reactions could target the carbonyl groups in the pyrazole ring.
Substitution: The cyanide group could be involved in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Nucleophiles: Sodium cyanide, potassium cyanide.
Major Products
The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.
Scientific Research Applications
Chemistry
The compound could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.
Biology
In biological research, such compounds might be investigated for their potential as enzyme inhibitors or receptor agonists/antagonists.
Medicine
Medicinal chemistry applications could include the development of new pharmaceuticals, particularly if the compound exhibits bioactivity against specific targets.
Industry
In industry, the compound might be used in the development of new materials, such as polymers or dyes, due to its unique structural features.
Mechanism of Action
The mechanism of action would depend on the specific biological or chemical context. For example, if the compound acts as an enzyme inhibitor, it might bind to the active site of the enzyme and prevent substrate binding. The molecular targets and pathways involved would need to be elucidated through experimental studies.
Comparison with Similar Compounds
Similar Compounds
1-(4-Ethylphenyl)-3,5-dioxotetrahydro-4H-pyrazole: Similar pyrazole structure.
1-Hydroxy-3-methylpyrido[1,2-a][1,3]benzimidazole: Similar benzimidazole structure.
Uniqueness
The uniqueness of the compound lies in its combination of functional groups and rings, which might confer unique chemical and biological properties not found in simpler analogs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
